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Compound of Interest

Compound Name: 2-Oxopiperidine-3-carboxylic acid
CAS No.: 41888-21-5
Cat. No.: B1313956
Get Quote
Abstract

This document provides a detailed, step-by-step protocol for the synthesis of 2-Oxopiperidine-
3-carboxylic acid, a valuable heterocyclic building block in medicinal chemistry and drug
development. The synthesis is based on the catalytic hydrogenation of 2-hydroxynicotinic acid.
This application note includes comprehensive experimental procedures, a summary of
guantitative data, and visual diagrams to illustrate the workflow and chemical transformation.

Introduction

2-Oxopiperidine-3-carboxylic acid is a key intermediate in the synthesis of various
pharmaceutical compounds, including those targeting neurological disorders. Its rigid, cyclic
structure and bifunctional nature (possessing both a lactam and a carboxylic acid) make it an
attractive scaffold for designing novel bioactive molecules. The protocol outlined below
describes a reliable method for its preparation from a commercially available starting material.

Chemical Reaction Scheme
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The synthesis proceeds via the catalytic hydrogenation of 2-hydroxynicotinic acid, where the
pyridine ring is reduced to a piperidine ring.

Reaction: 2-Hydroxynicotinic Acid — 2-Oxopiperidine-3-carboxylic acid
Catalyst: Palladium on Carbon (Pd/C)

Reducing Agent: Hydrogen gas (Hz)

Experimental Protocol
ial | :

Reagent/Equipment Grade/Specification
2-Hydroxynicotinic acid =>98% purity

Palladium on Carbon (Pd/C) 10 wt. % loading, wet basis
Ethanol (EtOH) Anhydrous, 200 proof
Hydrogen Gas (H2) High purity (=99.99%)

) Parr hydrogenator or similar high-pressure
Hydrogenation Apparatus

vessel
Rotary Evaporator Standard laboratory grade
Filtration Apparatus Buchner funnel, filter paper, celite

Round-bottom flasks, beakers, graduated

Glassware )
cylinders
Magnetic Stirrer and Hotplate Standard laboratory grade
Procedure

e Reaction Setup: In a suitable high-pressure reaction vessel, combine 2-hydroxynicotinic acid
(10.0 g, 71.9 mmol) and 10% Palladium on Carbon (1.0 g, 10 wt. %).

e Solvent Addition: Add anhydrous ethanol (150 mL) to the reaction vessel.
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» Hydrogenation: Seal the reaction vessel and purge with nitrogen gas, followed by purging
with hydrogen gas. Pressurize the vessel with hydrogen gas to 5 MPa.

» Reaction: Stir the mixture vigorously at 90-100°C for 4-6 hours. Monitor the reaction
progress by observing the cessation of hydrogen uptake.

o Work-up: After the reaction is complete, cool the vessel to room temperature and carefully
vent the hydrogen gas. Purge the vessel with nitrogen gas.

» Catalyst Removal: Filter the reaction mixture through a pad of celite to remove the palladium
catalyst. Wash the celite pad with a small amount of ethanol to ensure complete recovery of
the product.

o Solvent Evaporation: Concentrate the filtrate under reduced pressure using a rotary
evaporator to remove the ethanol.

o Crystallization and Isolation: The crude product will be a solid. Recrystallize from a minimal
amount of hot water or an ethanol/water mixture to obtain pure 2-Oxopiperidine-3-
carboxylic acid.

e Drying: Dry the purified product under vacuum to a constant weight.

Data Presentation
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Parameter Value

Starting Material Mass 10.0g

Catalyst Loading 10 wt. %

Solvent Volume 150 mL

Hydrogen Pressure 5 MPa

Reaction Temperature 90-100°C

Reaction Time 4-6 hours

Typical Yield 80-90%

Molecular Formula CeHoNO3[1][2][3][4]

Molecular Weight 143.14 g/mol [1][2][3][4][5]

Appearance White to off-white solid[5]
Visualizations

Experimental Workflow
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1. Reaction Setup:
Combine 2-hydroxynicotinic acid
and Pd/C in ethanol

:

2. Hydrogenation:
Pressurize with Hz2 (5 MPa)
Heat to 90-100°C

'

3. Work-up:
Cool, vent Hz,
and purge with N2

:

4. Catalyst Removal:
Filter through celite

:

5. Solvent Evaporation:
Concentrate using
rotary evaporator

'

6. Crystallization:
Recrystallize from
water or ethanol/water

:

7. Drying:
Dry under vacuum

Pure 2-Oxopiperidine-3-carboxylic acid

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of 2-Oxopiperidine-3-carboxylic acid.
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Chemical Reaction Pathway

Hz, Pd/C
2-Hydroxynicotinic Acid  Ethanol, 90-100°C, 5 MPa > 2-Oxopiperidine-3-carboxylic acid
(CeHsNO3) (CeHaNO3)

Click to download full resolution via product page
Caption: Reaction scheme for the catalytic hydrogenation of 2-hydroxynicotinic acid.
Safety Precautions
» Handle all chemicals in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Hydrogen gas is highly flammable. Ensure the hydrogenation apparatus is properly set up
and leak-tested. Use in an area free of ignition sources.

» Palladium on carbon is pyrophoric when dry. Handle the catalyst as a wet paste.

o Refer to the Safety Data Sheets (SDS) for all chemicals used in this protocol. The target
compound may cause skin and eye irritation.[1][5]

Conclusion

This protocol provides a straightforward and efficient method for the synthesis of 2-
Oxopiperidine-3-carboxylic acid. By following these steps, researchers can reliably produce
this important building block for use in various research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2-Oxo0-3-piperidinecarboxylic acid | C6HINO3 | CID 12388269 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. 2-Oxo-3-piperidinecarboxylic acid - Amerigo Scientific [amerigoscientific.com]
o 3. 2-Oxopiperidine-3-carboxylic acid [myskinrecipes.com]

e 4. calpaclab.com [calpaclab.com]

o 5. 2-Oxo-3-piperidinecarboxylic acid AldrichCPR 41888-21-5 [sigmaaldrich.com]

» To cite this document: BenchChem. [Synthesis Protocol for 2-Oxopiperidine-3-carboxylic
Acid: An Application Note]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313956/docs#synthesis-protocol-for-2-
oxopiperidine-3-carboxylic-acid-an-application-note]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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